
Application Notes and Protocols: Diethyl
Pimelate as a Fragrance Component and

Synthetic Intermediate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of diethyl pimelate, detailing its

physicochemical properties, synthesis, and applications as both a fragrance component and a

versatile intermediate in chemical synthesis. The protocols provided are intended for use by

qualified professionals in a laboratory setting.

Physicochemical Properties and Safety Information
Diethyl pimelate (CAS No. 2050-20-6) is a diester of pimelic acid and ethanol.[1] It is a

colorless liquid with a characteristic fruity and floral aroma.[1]

Table 1: Physicochemical Properties of Diethyl Pimelate
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Property Value Reference(s)

Molecular Formula C₁₁H₂₀O₄ [2]

Molecular Weight 216.27 g/mol [2]

Appearance Clear, colorless liquid [1][3]

Odor Fruity, floral [1]

Boiling Point
267.6 °C at 760 mmHg; 149 °C

at 18 Torr
[3][4]

Melting Point -24 °C [3]

Density 0.9928 g/cm³ at 20 °C [4]

Refractive Index (n²⁰/D) 1.430 [3]

Solubility

Slightly soluble in water (1.97

g/L); soluble in organic

solvents

[1][3]

Flash Point 117.4 °C [3]

Stability
Stable under normal

temperatures and pressures
[1]

Table 2: Identifiers and Synonyms for Diethyl Pimelate

Identifier Value

CAS Number 2050-20-6

EINECS Number 218-083-9

PubChem CID 16300

Synonyms
Diethyl heptanedioate, Heptanedioic acid diethyl

ester, Pimelic acid diethyl ester

Safety and Handling: Diethyl pimelate may cause skin and eye irritation.[1][2] It is

recommended to handle this chemical in a well-ventilated area, wearing appropriate personal
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protective equipment (PPE), including safety goggles and gloves.[5] Avoid inhalation of vapors

and direct contact with skin and eyes.[1] Store in a cool, dry place away from incompatible

materials.[5]

Application as a Fragrance Component
Diethyl pimelate's pleasant fruity and floral aroma makes it a valuable component in fragrance

formulations for a variety of consumer products, including perfumes, lotions, and soaps.[1]

Aliphatic esters, in general, are widely used in perfumery to impart fruity and floral notes.[6][7]

[8][9]

Odor Profile: While detailed sensory analysis data by professional perfumers is not readily

available in the public domain, diethyl pimelate is consistently described as having a "fruity"

and "floral" character.[1] Its scent can be further characterized by gas chromatography-

olfactometry (GC-O) to identify specific odor nuances.

Use in Formulations: The exact concentration of diethyl pimelate in a fragrance formulation

will depend on the desired olfactory effect and the other components of the blend. As with other

aliphatic esters, it can be used to add a fresh, fruity top or middle note to a fragrance

composition.[6][9]

Protocol 1: Conceptual Workflow for Evaluating Diethyl Pimelate in a Fragrance Base

This protocol outlines a general workflow for incorporating and evaluating a new fragrance

ingredient like diethyl pimelate.

Preparation Olfactory Evaluation Formulation Stability & Performance Testing

Procure high-purity
diethyl pimelate (>97%)

Prepare dilutions of
diethyl pimelate in ethanol

(e.g., 10%, 1%, 0.1%)

Dip scent strips into
each dilution

Evaluate odor profile at
different time intervals

(top, middle, base notes)

Compare with known
fragrance standards

Create simple accords
with diethyl pimelate and

complementary ingredients

Incorporate promising accords
into a fragrance base

at varying concentrations

Assess stability of the
final fragrance oil

Evaluate performance on
skin (longevity, sillage)

Click to download full resolution via product page

Caption: A conceptual workflow for the evaluation and incorporation of diethyl pimelate into

fragrance formulations.
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Applications in Chemical Synthesis
Diethyl pimelate is a valuable difunctional starting material for a variety of organic synthesis

reactions.[1] Its two ester groups can undergo reactions such as condensation, reduction, and

hydrolysis, making it a versatile building block for more complex molecules, including

macrocycles and polymers.[10][11]

A common method for the synthesis of diethyl pimelate is the Fischer esterification of pimelic

acid with ethanol in the presence of an acid catalyst.

Protocol 2: Fischer Esterification of Pimelic Acid

Reactants & Catalyst

Reaction

Products & Byproduct

Pimelic Acid

RefluxEthanol (excess)

Acid Catalyst
(e.g., H₂SO₄, [Emim]HSO₄)

Diethyl Pimelate

Water

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of diethyl pimelate via Fischer esterification.

Experimental Details:

Reactants: Pimelic acid, absolute ethanol, and a catalytic amount of a strong acid (e.g.,

concentrated sulfuric acid or an acidic ionic liquid like [Emim]HSO₄).

Procedure:
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Combine pimelic acid and an excess of absolute ethanol in a round-bottom flask equipped

with a reflux condenser.

Carefully add the acid catalyst.

Heat the mixture to reflux and maintain for several hours. The reaction progress can be

monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, cool the reaction mixture to room temperature.

The workup procedure typically involves neutralizing the acid catalyst, removing the

excess ethanol by distillation, and extracting the diethyl pimelate with an organic solvent.

The organic layer is then washed, dried, and the solvent is evaporated to yield the crude

product.

Purification is achieved by vacuum distillation.

Table 3: Example Reaction Conditions for Diethyl Pimelate Synthesis

Catalyst
Molar Ratio
(Ethanol:Ac
id)

Temperatur
e

Time Yield Reference

[Emim]HSO₄ 3:1
383.15 K

(110 °C)
5 h 96.37% [1]

Diethyl pimelate can undergo an intramolecular Claisen condensation, known as the

Dieckmann condensation, to form a cyclic β-keto ester. This reaction is a key step in the

synthesis of five- and six-membered rings.

Protocol 3: Dieckmann Condensation of Diethyl Pimelate
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Diethyl Pimelate

Enolate Intermediate

1. Deprotonation

Base
(e.g., NaOEt, t-BuOK)

Intramolecular
Cyclization Cyclic β-Keto Ester Salt2. Ring Closure & Elimination

2-Ethoxycarbonyl-
cycloheptanone

3. Protonation

Acidic Workup

Click to download full resolution via product page

Caption: Reaction pathway for the Dieckmann condensation of diethyl pimelate.

Experimental Details:

Reactants: Diethyl pimelate, a strong base (e.g., sodium ethoxide, potassium tert-butoxide),

and an anhydrous solvent (e.g., toluene, THF).

Procedure:

Dissolve diethyl pimelate in the anhydrous solvent in a flask equipped with a reflux

condenser and under an inert atmosphere (e.g., nitrogen or argon).

Add the base portion-wise or as a solution while stirring.

The reaction mixture is typically heated to reflux to drive the condensation.

After the reaction is complete, the mixture is cooled, and the resulting salt of the β-keto

ester is neutralized with a dilute acid.

The product is then extracted with an organic solvent, washed, dried, and purified, usually

by vacuum distillation.

The acyloin condensation of diethyl pimelate involves a reductive coupling of the two ester

groups using metallic sodium to form a cyclic α-hydroxy ketone (an acyloin). This is a powerful

method for the formation of medium to large-sized rings.
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Protocol 4: Acyloin Condensation of Diethyl Pimelate

Diethyl Pimelate

Enediolate Intermediate

1. Reductive Coupling

Metallic Sodium

Aprotic Solvent
(e.g., Toluene, Xylene)

Cycloheptan-1-ol-2-one

2. Protonation

Protic Workup
(e.g., H₂O, mild acid)

Click to download full resolution via product page

Caption: Reaction pathway for the acyloin condensation of diethyl pimelate.

Experimental Details:

Reactants: Diethyl pimelate, metallic sodium, and a high-boiling aprotic solvent (e.g.,

toluene, xylene).

Procedure:

In a flask equipped for high-dilution conditions (to favor intramolecular cyclization), add the

aprotic solvent and finely dispersed metallic sodium.

Heat the mixture to reflux with vigorous stirring.

A solution of diethyl pimelate in the same solvent is added slowly over an extended

period to the refluxing sodium dispersion.

After the addition is complete, the reaction is refluxed for an additional period to ensure

completion.

The reaction is then cooled, and the excess sodium is carefully quenched (e.g., with

ethanol).
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A protic workup with water or dilute acid is performed to hydrolyze the enediolate

intermediate.

The acyloin product is isolated by extraction, followed by purification, typically via

distillation or chromatography.

These protocols and data provide a foundation for the utilization of diethyl pimelate in both

fragrance development and chemical synthesis. Researchers are encouraged to consult the

cited literature for more detailed information and to adapt these procedures as necessary for

their specific applications, always adhering to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Diethyl pimelate | C11H20O4 | CID 16300 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. lookchem.com [lookchem.com]

4. CAS Common Chemistry [commonchemistry.cas.org]

5. chemicalbook.com [chemicalbook.com]

6. Reddit - The heart of the internet [reddit.com]

7. EP0838215B1 - Use of unsaturated aliphatic esters in perfumery - Google Patents
[patents.google.com]

8. DE60013513T2 - Aliphatic esters and their use as fragrance - Google Patents
[patents.google.com]

9. Why Esters Are Must-have Ingredients In Fragrance [chemicalbull.com]

10. Synthesis and direct assay of large macrocycle diversities by combinatorial late-stage
modification at picomole scale - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1583745?utm_src=pdf-body
https://www.benchchem.com/product/b1583745?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/diethyl-pimelate-dic9811.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-pimelate
https://www.lookchem.com/ProductWholeProperty_LCPL134589.htm
https://commonchemistry.cas.org/detail?cas_rn=2050-20-6
https://www.chemicalbook.com/msds/diethyl-pimelate.pdf
https://www.reddit.com/r/DIYfragrance/comments/ro0wum/can_you_use_esters_in_perfume/
https://patents.google.com/patent/EP0838215B1/en
https://patents.google.com/patent/EP0838215B1/en
https://patents.google.com/patent/DE60013513T2/en
https://patents.google.com/patent/DE60013513T2/en
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://pmc.ncbi.nlm.nih.gov/articles/PMC9250534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9250534/
https://www.researchgate.net/profile/Mingfeng-Bai/publication/235901872_Expeditious_synthesis_of_'P'-protected_macrocycles_en_route_to_lanthanide_chelate_metal_complexes/data/00b7d513f8fcab4603000000/Expeditious-synthesis-of-P-protected-macrocycles-en-route-to-lanthanide-chelate-metal-complexes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: Diethyl Pimelate as a
Fragrance Component and Synthetic Intermediate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1583745#diethyl-pimelate-as-a-
fragrance-component-in-chemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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